Cas no 142168-89-6 (N-Methyl-2-(methylamino)-5-nitronicotinamide)

• Product Name: N-Methyl-2-(methylamino)-5-nitronicotinamide
• CAS No: 142168-89-6
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• MDL: MFCD02091150
• CID: 1072511
• PubChem ID: 331597
• Update Time: 2025-05-20

N-Methyl-2-(methylamino)-5-nitronicotinamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(methylamino)-5-nitronicotinamide
• N-methyl-2-(methylamino)-5-nitropyridine-3-carboxamide
• AB-323/25048257
• DTXSID30318049
• AKOS015851023
• CS-0446030
• J-523645
• 5-nitro-N-methyl-2-(methylamino)pyridine-3-carboxamide
• DE-0717
• NSC325290
• NSC-325290
• MFCD02091150
• 142168-89-6

• MDL： MFCD02091150
• Inchi： 1S/C8H10N4O3/c1-9-7-6(8(13)10-2)3-5(4-11-7)12(14)15/h3-4H,1-2H3,(H,9,11)(H,10,13)
• InChI Key： PACYUVJDLGFPOB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=CN=C1NC)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 210.07529019g/mol
• Monoisotopic Mass: 210.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.8Ų

N-Methyl-2-(methylamino)-5-nitronicotinamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Methyl-2-(methylamino)-5-nitronicotinamide

Introduction to N-Methyl-2-(methylamino)-5-nitronicotinamide (CAS No. 142168-89-6)

N-Methyl-2-(methylamino)-5-nitronicotinamide, a compound with the chemical identifier CAS No. 142168-89-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The nitronicotinamide core of this molecule is particularly noteworthy, as it serves as a versatile scaffold for designing novel bioactive agents.

The structural motif of N-Methyl-2-(methylamino)-5-nitronicotinamide encompasses several key functional groups that contribute to its unique chemical properties and biological activity. The presence of a nitro group at the 5-position of the nicotinamide ring introduces electrophilic reactivity, making it a valuable intermediate in synthetic transformations. Additionally, the methylamino substituent at the 2-position enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design.

Recent research in the field of nitroaromatic compounds has highlighted their role as pharmacophores in various therapeutic applications. Studies have demonstrated that nitro groups can be selectively reduced to amino groups, enabling the formation of new pharmacological entities with enhanced binding affinity and target specificity. This transformation is particularly relevant for N-Methyl-2-(methylamino)-5-nitronicotinamide, as it provides a strategic route for developing derivatives with tailored biological activities.

The synthesis of N-Methyl-2-(methylamino)-5-nitronicotinamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmaceutical applications.

In the realm of medicinal chemistry, N-Methyl-2-(methylamino)-5-nitronicotinamide has shown promise as a precursor for developing novel therapeutic agents. Its structural features make it an attractive candidate for investigating mechanisms related to inflammation, neurodegeneration, and infectious diseases. Preliminary in vitro studies have indicated that derivatives of this compound exhibit inhibitory effects on specific enzymes and receptors implicated in these pathological conditions.

The pharmacokinetic profile of N-Methyl-2-(methylamino)-5-nitronicotinamide is another area of active investigation. Researchers are exploring strategies to optimize its absorption, distribution, metabolism, and excretion (ADME) properties. This includes modifications to enhance bioavailability and reduce systemic toxicity. Computational modeling techniques have been instrumental in predicting how structural alterations will impact these pharmacokinetic parameters, thereby accelerating the drug discovery process.

Collaborative efforts between academic institutions and pharmaceutical companies have further propelled research on N-Methyl-2-(methylamino)-5-nitronicotinamide. These partnerships facilitate the sharing of resources and expertise, leading to more comprehensive studies on its biological activity and potential therapeutic applications. The integration of high-throughput screening technologies has enabled rapid identification of promising derivatives, expediting the transition from bench research to clinical development.

The regulatory landscape surrounding novel compounds like N-Methyl-2-(methylamino)-5-nitronicotinamide is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential for advancing these compounds through clinical trials. Regulatory agencies worldwide have established guidelines to ensure that new drugs meet stringent quality and efficacy standards before reaching patients.

Future directions in the study of N-Methyl-2-(methylamino)-5-nitronicotinamide include exploring its role in combination therapies and investigating its potential as an adjuvant in treating chronic diseases. The versatility of its molecular framework allows for diverse modifications, making it a valuable platform for generating libraries of bioactive molecules. Advances in synthetic biology and biocatalysis may also open new avenues for producing this compound more sustainably.

In conclusion, N-Methyl-2-(methylamino)-5-nitronicotinamide (CAS No. 142168-89-6) stands out as a promising compound with significant implications for pharmaceutical research and development. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a key player in the discovery of next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to human health and well-being.